Cas no 1261937-95-4 (5-Chloro-3-(3,5-difluorophenyl)benzoic acid)

• Product Name: 5-Chloro-3-(3,5-difluorophenyl)benzoic acid
• CAS No: 1261937-95-4
• MF: C₁₃H₇ClF₂O₂
• MW: 268.643289804459
• MDL: MFCD18319994
• CID: 2764703
• PubChem ID: 53225908
• Update Time: 2025-06-13

5-Chloro-3-(3,5-difluorophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(3,5-difluorophenyl)benzoic acid, 95%
• 5-CHLORO-3-(3,5-DIFLUOROPHENYL)BENZOIC ACID
• 1261937-95-4
• 5-Chloro-3',5'-difluoro[1,1'-biphenyl]-3-carboxylic acid
• DTXSID30689640
• MFCD18319994
• 5-Chloro-3-(3,5-difluorophenyl)benzoic acid

• MDL： MFCD18319994
• Inchi： 1S/C13H7ClF2O2/c14-10-2-7(1-9(3-10)13(17)18)8-4-11(15)6-12(16)5-8/h1-6H,(H,17,18)
• InChI Key： RWWDNUZXNHVXTN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=C(C=1)C1C=C(C=C(C=1)F)F

Computed Properties

• Exact Mass: 268.0102635Da
• Monoisotopic Mass: 268.0102635Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 5-Chloro-3-(3,5-difluorophenyl)benzoic acid

Research Brief on 5-Chloro-3-(3,5-difluorophenyl)benzoic acid (CAS: 1261937-95-4): Recent Advances and Applications

5-Chloro-3-(3,5-difluorophenyl)benzoic acid (CAS: 1261937-95-4) is a chemically synthesized small molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery and development. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules and its potential as a modulator of specific biological targets. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, biological activities, and therapeutic potential.

The chemical structure of 5-Chloro-3-(3,5-difluorophenyl)benzoic acid includes a benzoic acid core substituted with a chloro group at the 5-position and a 3,5-difluorophenyl group at the 3-position. This arrangement confers distinct electronic and steric properties, making it a valuable scaffold for medicinal chemistry. Recent synthetic methodologies have optimized the production of this compound, ensuring high purity and yield, which is critical for its application in research and development. Advances in catalytic processes and green chemistry approaches have further enhanced the efficiency of its synthesis.

In the context of biological activity, 5-Chloro-3-(3,5-difluorophenyl)benzoic acid has been investigated for its potential as an inhibitor of specific enzymes and receptors. For instance, studies have demonstrated its affinity for certain kinases and G-protein-coupled receptors (GPCRs), which are implicated in various disease pathways. Preliminary in vitro assays have shown promising results, with the compound exhibiting moderate to high inhibitory activity against selected targets. These findings suggest its potential utility in the development of novel therapeutics for conditions such as cancer, inflammatory diseases, and metabolic disorders.

Furthermore, the compound has been explored for its role in prodrug design. Its carboxylic acid functionality allows for facile derivatization, enabling the creation of ester or amide prodrugs with improved pharmacokinetic properties. Recent research has highlighted the use of 5-Chloro-3-(3,5-difluorophenyl)benzoic acid as a building block in the synthesis of prodrugs designed to enhance bioavailability and target specificity. Such applications underscore its versatility in drug development.

In addition to its direct biological applications, 5-Chloro-3-(3,5-difluorophenyl)benzoic acid has been employed as a tool compound in chemical biology studies. Its ability to interact with specific biomolecules has made it a valuable probe for understanding molecular interactions and signaling pathways. Recent work has utilized this compound in high-throughput screening assays to identify novel drug candidates and elucidate mechanisms of action. These studies have contributed to a deeper understanding of the compound's pharmacophore and its potential for further optimization.

Despite these advancements, challenges remain in the development of 5-Chloro-3-(3,5-difluorophenyl)benzoic acid as a therapeutic agent. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through structural modifications and formulation strategies. Ongoing research is focused on overcoming these limitations by exploring novel derivatives and delivery systems. Collaborative efforts between academic and industrial researchers are expected to drive progress in this area.

In conclusion, 5-Chloro-3-(3,5-difluorophenyl)benzoic acid (CAS: 1261937-95-4) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features, combined with its demonstrated biological activities, make it a valuable asset in drug discovery. Continued investigation into its mechanisms of action and therapeutic potential is likely to yield significant contributions to the field. This research brief underscores the importance of this compound and highlights the need for further studies to fully realize its potential.